Cas no 90165-20-1 (2,4-Dodecadienoic acid, 11-methoxy-3,7-dimethyl-)

• Product Name: 2,4-Dodecadienoic acid, 11-methoxy-3,7-dimethyl-
• CAS No: 90165-20-1
• MF: C₁₅H₂₆O₃
• MW: 254.365145206451
• CID: 792723
• PubChem ID: 71429920
• Update Time: 2025-04-19

2,4-Dodecadienoic acid, 11-methoxy-3,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2,4-Dodecadienoic acid, 11-methoxy-3,7-dimethyl-
• 11-methoxy-3,7-dimethyldodeca-2,4-dienoic acid
• 90165-20-1
• DTXSID90848579

• Inchi： 1S/C15H26O3/c1-12(8-6-10-14(3)18-4)7-5-9-13(2)11-15(16)17/h5,9,11-12,14H,6-8,10H2,1-4H3,(H,16,17)
• InChI Key： WGAHINNWQAOLFH-UHFFFAOYSA-N
• SMILES： O(C)C(C)CCCC(C)CC=CC(=CC(=O)O)C

Computed Properties

• Exact Mass: 254.18819469g/mol
• Monoisotopic Mass: 254.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 4.1
• Topological Polar Surface Area: 46.5Ų